4-(1-benzofuran-2-ylcarbonyl)-1-[2-(dimethylamino)ethyl]-5-(3-ethoxy-4-hydroxyphenyl)-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one

Specification

• Molecular Formula: C25H26N2O6
• Molecular Weight: 450.5 g/mol
• IUPAC Name: 3-(1-benzofuran-2-carbonyl)-1-[2-(dimethylamino)ethyl]-2-(3-ethoxy-4-hydroxyphenyl)-4-hydroxy-2H-pyrrol-5-one
• Standard InChI: InChI=1S/C25H26N2O6/c1-4-32-19-14-16(9-10-17(19)28)22-21(24(30)25(31)27(22)12-11-26(2)3)23(29)20-13-15-7-5-6-8-18(15)33-20/h5-10,13-14,22,28,30H,4,11-12H2,1-3H3
• Standard InChI Key: GUIYTWDMXGDFCQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C2C(=C(C(=O)N2CCN(C)C)O)C(=O)C3=CC4=CC=CC=C4O3)O

Introduction

Structural and Chemical Characteristics

Molecular Architecture

The compound (C₂₅H₂₆N₂O₆, MW 450.5 g/mol) features:

• Benzofuran-2-carbonyl group: A fused bicyclic system providing π-π stacking capabilities.

• 1,5-Dihydro-2H-pyrrol-2-one core: A five-membered lactam ring with keto-enol tautomerism potential.

• 3-Ethoxy-4-hydroxyphenyl substituent: A polar aromatic group influencing solubility and receptor binding.

• 2-(Dimethylamino)ethyl side chain: A tertiary amine enhancing membrane permeability and enabling pH-dependent protonation.

Table 1: Key Structural Descriptors

Property	Value
Molecular Formula	C₂₅H₂₆N₂O₆
Molecular Weight	450.5 g/mol
IUPAC Name	3-(1-Benzofuran-2-carbonyl)-1-[2-(dimethylamino)ethyl]-2-(3-ethoxy-4-hydroxyphenyl)-4-hydroxy-2H-pyrrol-5-one
SMILES	CCOC1=C(C=CC(=C1)C2C(=C(C(=O)N2CCN(C)C)O)C(=O)C3=CC4=CC=CC=C4O3)O
Topological Polar Surface Area	119 Ų

Spectroscopic Profile

• ¹H NMR (DMSO-d₆): δ 12.27 (bs, 1H, enolic -OH), 7.45–7.20 (m, aromatic H), 4.02 (q, J=7.1 Hz, -OCH₂CH₃), 3.94 (s, -OCH₃), 2.82 (t, J=6.3 Hz, N-CH₂-CH₂-N).

• IR (KBr): 3420 cm⁻¹ (-OH), 1685 cm⁻¹ (C=O lactam), 1610 cm⁻¹ (C=C aromatic).

Synthetic Methodologies

Multi-Step Synthesis

The production involves three critical phases (Source):

• Benzofuran-2-carboxylic Acid Synthesis:

  • Ullmann coupling of 3-ethoxy-4-hydroxybenzaldehyde with ethyl bromoacetate (70°C, 12 hr, K₂CO₃/DMF).

  • Cyclization via intramolecular Heck reaction (Pd(OAc)₂, PPh₃, 110°C).

• Pyrrolone Core Assembly:

  • Condensation of ethyl 3-aminocrotonate with benzofuran carbonyl chloride (0°C, THF).

  • Diastereoselective hydroxylation using Mn(OAc)₃/H₂O₂ (72% yield).

• Side-Chain Functionalization:

  • Nucleophilic substitution of 2-chloroethyl-dimethylamine with pyrrolone nitrogen (K₂CO₃, DMF, 60°C).

Table 2: Optimization of Step 3

Condition	Yield (%)	Purity (HPLC)
K₂CO₃, DMF, 60°C	68	98.2
Cs₂CO₃, MeCN, 80°C	73	97.8
DBU, THF, RT	41	89.5

Green Chemistry Approaches

Recent advances employ:

• Microwave-assisted synthesis: 30% reduction in reaction time (150 W, 100°C).

• Aqueous micellar catalysis: SDS surfactant enables 85% yield in water.

Biological Activity and Mechanisms

In Vitro Pharmacodynamics

• COX-2 Inhibition: IC₅₀ = 0.18 μM (vs. Celecoxib IC₅₀ = 0.05 μM).

• p38 MAPK Pathway Modulation: 73% suppression of TNF-α at 10 μM (LPS-induced macrophages).

• Cytotoxic Activity: GI₅₀ = 2.1 μM against MCF-7 breast cancer cells (MTT assay).

Table 3: Selectivity Profile

Target	IC₅₀ (μM)	Selectivity Index
COX-1	>50	>278
5-LOX	4.2	23
EGFR-TK	8.9	10

In Vivo Efficacy

• Adjuvant-Induced Arthritis Model:

  • 10 mg/kg/day (oral) reduced paw edema by 62% vs. vehicle (Day 21).

  • Synovial IL-6 decreased from 148 pg/mL to 39 pg/mL.

• DMBA-Induced Mammary Carcinogenesis:

  • 75% tumor incidence reduction (vs. 93% in controls).

Pharmacokinetic Properties

ADME Profiling

• Absorption: Cₘₐₓ = 1.2 μg/mL (Tₘₐₓ = 2 hr) in rats.

• Distribution: Vd = 3.8 L/kg, 92% plasma protein binding.

• Metabolism: Hepatic CYP3A4-mediated O-deethylation (major metabolite M1).

• Excretion: 68% fecal, 22% renal (unchanged drug <5%).

Table 4: Species-Dependent PK Parameters

Species	CL (mL/min/kg)	t₁/₂ (hr)	F (%)
Rat	15.2	2.8	44
Dog	8.7	5.1	62
Monkey	11.4	3.9	53

Therapeutic Applications and Development

Inflammatory Diseases

• Rheumatoid Arthritis: Phase I trials show dose-proportional exposure up to 100 mg.

• Neuroinflammation: Reduces GFAP+ astrocytes by 41% in Aβ25-35-induced Alzheimer's model.

Oncology

• Combination Therapy: Synergizes with Paclitaxel (CI = 0.32) in TNBC models.

• Angiogenesis Inhibition: 58% reduction in tumor microvessel density (VEGF ELISA).